![molecular formula C9H9ClN2O5 B3045359 Acetic acid, [(5-chloro-3-nitro-2-pyridinyl)oxy]-, ethyl ester CAS No. 105544-27-2](/img/structure/B3045359.png)
Acetic acid, [(5-chloro-3-nitro-2-pyridinyl)oxy]-, ethyl ester
Overview
Description
“Acetic acid, [(5-chloro-3-nitro-2-pyridinyl)oxy]-, ethyl ester” is a chemical compound. The molecule contains a total of 26 bonds. There are 17 non-H bonds, 9 multiple bonds, 6 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 ester (aliphatic), 1 nitro group (aromatic), 1 ether (aromatic), and 1 Pyridine .
Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring, which is a six-membered ring with one nitrogen atom. It also contains an ester group (aliphatic), a nitro group (aromatic), and an ether group (aromatic) .Scientific Research Applications
Agricultural Chemistry
ETHYL 2-[(5-CHLORO-3-NITROPYRIDIN-2-YL)OXY]ACETATE has been studied for its potential use as a precursor in the synthesis of agrochemicals. Its structure allows for the development of herbicides and pesticides that can target specific pests and weeds, improving crop yield and reducing the need for broad-spectrum chemicals .
Pharmaceutical Intermediates
This compound serves as an important intermediate in the synthesis of various pharmaceuticals. Its unique chemical properties enable the creation of drugs with enhanced efficacy and reduced side effects. Research has shown its utility in developing anti-inflammatory and antimicrobial agents .
Material Science
In material science, ETHYL 2-[(5-CHLORO-3-NITROPYRIDIN-2-YL)OXY]ACETATE is used in the synthesis of advanced polymers and resins. These materials have applications in coatings, adhesives, and sealants, providing improved durability and resistance to environmental factors .
Environmental Chemistry
The compound is also explored for its role in environmental chemistry, particularly in the development of biodegradable materials. Its incorporation into polymers can lead to environmentally friendly alternatives to traditional plastics, aiding in the reduction of plastic pollution .
Photochemistry
ETHYL 2-[(5-CHLORO-3-NITROPYRIDIN-2-YL)OXY]ACETATE has applications in photochemistry, where it is used in the development of light-sensitive materials. These materials have potential uses in imaging, sensors, and photodynamic therapy.
properties
IUPAC Name |
ethyl 2-(5-chloro-3-nitropyridin-2-yl)oxyacetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2O5/c1-2-16-8(13)5-17-9-7(12(14)15)3-6(10)4-11-9/h3-4H,2,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIGHEKDAFCNPND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=C(C=C(C=N1)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90404437 | |
Record name | Acetic acid, [(5-chloro-3-nitro-2-pyridinyl)oxy]-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90404437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Acetic acid, [(5-chloro-3-nitro-2-pyridinyl)oxy]-, ethyl ester | |
CAS RN |
105544-27-2 | |
Record name | Acetic acid, [(5-chloro-3-nitro-2-pyridinyl)oxy]-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90404437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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